Cas no 105954-40-3 (N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine)

• Product Name: N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine
• CAS No: 105954-40-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 1165492
• PubChem ID: 14207165
• Update Time: 2025-04-20

N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-n'-(pyridin-3-ylmethyl)ethane-1,2-diamine
• 1,2-Ethanediamine, N-methyl-N'-(3-pyridinylmethyl)-
• ACMC-20m9aq
• AGN-PC-000PEP
• SureCN7982135
• CTK0G4302
• AKOS011851144
• 1,2-Ethanediamine, N-methyl-N'-(3-pyridinylmethyl)-; ACMC-20m9aq; AGN-PC-000PEP; SureCN7982135; CTK0G4302; AKOS011851144;
• SCHEMBL7982135
• 105954-40-3
• DTXSID70557430
• N~1~-Methyl-N~2~-[(pyridin-3-yl)methyl]ethane-1,2-diamine

• Inchi： 1S/C9H15N3/c1-10-5-6-12-8-9-3-2-4-11-7-9/h2-4,7,10,12H,5-6,8H2,1H3
• InChI Key： LNIWWJBOJUSIAA-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CCNC

Computed Properties

• Exact Mass: 165.12675
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37Ų

Experimental Properties

• PSA: 36.95